![molecular formula C16H22N4O3S B5570265 2-(1,3-dimethyl-2,5-dioxo-4-imidazolidinyl)-N-[2-(4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl)ethyl]acetamide](/img/structure/B5570265.png)
2-(1,3-dimethyl-2,5-dioxo-4-imidazolidinyl)-N-[2-(4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl)ethyl]acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
This compound belongs to a class of chemicals known for their complex molecular structures, often involved in various chemical reactions and possessing distinct physical and chemical properties. The specific compound has been a subject of various studies due to its unique characteristics and potential applications in different fields.
Synthesis Analysis
The synthesis of related compounds often involves the reaction of imidazole derivatives with acetamide compounds. For instance, Duran and Canbaz (2013) synthesized 2-(4,5-dimethyl-1-(phenylamino)-1H-imidazol-2-ylthio)-N-(benzothiazole-2-yl) acetamide derivatives by reacting imidazole derivatives with 2-chloro-N-(thiazol-2-yl) acetamide compounds, confirming structures using NMR, FTIR, MS, and elemental analysis (Duran & Canbaz, 2013).
Scientific Research Applications
Chemical Synthesis and Characterization
The synthesis of compounds related to "2-(1,3-dimethyl-2,5-dioxo-4-imidazolidinyl)-N-[2-(4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl)ethyl]acetamide" involves sophisticated chemical reactions aimed at creating drug precursors with specific pharmacological targets. For instance, the acidity constants of some acetamide derivatives were determined, showing the protonation occurs on the nitrogen atoms of imidazole and benzothiazole rings, which is crucial for understanding their interaction with biological molecules (Duran & Canbaz, 2013). Furthermore, the synthesis process includes cascade reactions facilitating the generation of various heterocycles, indicating a broad spectrum of possible applications in medicinal chemistry (Schmeyers & Kaupp, 2002).
Pharmacological Activities
The pharmacological evaluation of these compounds reveals their potential in treating various conditions. Some derivatives have shown promising antioxidant and anti-inflammatory properties, making them candidates for further development into therapeutic agents for diseases characterized by oxidative stress and inflammation (Koppireddi et al., 2013). Additionally, certain benzothiazole derivatives have demonstrated significant antitumor activity, indicating their potential in cancer therapy (Yurttaş et al., 2015).
Molecular Mechanisms and Binding Studies
Understanding the molecular mechanisms underlying the biological activities of these compounds is crucial for their development into effective therapeutic agents. For instance, the inhibition of p38α MAP kinase by specific derivatives highlights their potential in treating diseases mediated by this enzyme, such as inflammatory conditions (Tariq et al., 2018). The antimicrobial properties of certain derivatives further extend their application potential, particularly in combating drug-resistant microbial strains (Mokhtari & Pourabdollah, 2013).
properties
IUPAC Name |
2-(1,3-dimethyl-2,5-dioxoimidazolidin-4-yl)-N-[2-(4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl)ethyl]acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H22N4O3S/c1-19-11(15(22)20(2)16(19)23)9-13(21)17-8-7-14-18-10-5-3-4-6-12(10)24-14/h11H,3-9H2,1-2H3,(H,17,21) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MHVHAETZDUOQPQ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1C(C(=O)N(C1=O)C)CC(=O)NCCC2=NC3=C(S2)CCCC3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H22N4O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
350.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-(1,3-dimethyl-2,5-dioxo-4-imidazolidinyl)-N-[2-(4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl)ethyl]acetamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.